Cas no 1396793-58-0 (N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide; formic acid)

• Product Name: N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide; formic acid
• CAS No: 1396793-58-0
• MF: C₁₆H₂₂N₂O₅S
• MW: 354.421283245087
• CID: 5950953
• PubChem ID: 71786114
• Update Time: 2025-07-14

N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide; formic acid Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide; formic acid
• N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-3-methylbenzene-1-sulfonamide; formic acid
• AKOS026687019
• F6150-0002
• N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-3-methylbenzenesulfonamide;formic acid
• N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-3-methylbenzenesulfonamide formate
• 1396793-58-0

• Inchi： 1S/C15H20N2O3S.CH2O2/c1-12-6-4-7-13(10-12)21(18,19)16-11-14(17(2)3)15-8-5-9-20-15;2-1-3/h4-10,14,16H,11H2,1-3H3;1H,(H,2,3)
• InChI Key： XARJIEBPJFUVAE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)(NCC(C1=CC=CO1)N(C)C)(=O)=O.OC=O

Computed Properties

• Exact Mass: 354.12494298g/mol
• Monoisotopic Mass: 354.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide; formic acid

Professional Introduction to N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide; Formic Acid (CAS No. 1396793-58-0)

N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide, identified by its CAS number 1396793-58-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, when combined with formic acid, presents a unique chemical profile that makes it a subject of interest for various applications, particularly in the synthesis of bioactive molecules.

The molecular structure of N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of a dimethylamino group enhances its basicity, while the furan ring introduces an aromatic heterocycle that is known to interact favorably with biological targets. The sulfonamide moiety further increases the compound's solubility in polar solvents, making it more amenable to various chemical transformations.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide suggests that it may exhibit similar properties, making it a promising candidate for further investigation.

The compound's interaction with formic acid adds another layer of complexity to its chemical behavior. Formic acid is a simple carboxylic acid that can participate in various organic reactions, including esterification, amidation, and oxidation. When combined with N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide, formic acid may facilitate the formation of new derivatives or enhance the reactivity of certain functional groups within the molecule. This synergy between the two components could lead to novel compounds with enhanced pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. By leveraging these tools, scientists have been able to identify potential lead compounds for drug development more efficiently. N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide, in conjunction with formic acid, represents an excellent candidate for such studies. Its complex structure and diverse functional groups make it a versatile scaffold for designing molecules with tailored biological activities.

In vitro studies have begun to explore the pharmacological potential of N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide. Initial results suggest that this compound exhibits moderate activity against certain bacterial strains, indicating its potential as an antimicrobial agent. Additionally, preliminary experiments have shown that it may interact with cellular receptors involved in inflammation and cancer progression. These findings underscore the importance of further research to fully elucidate its therapeutic applications.

The synthesis of N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide is a multi-step process that requires careful optimization to ensure high yield and purity. The use of formic acid as a reaction partner may influence the reaction pathway, potentially leading to improved synthetic efficiency. Researchers are exploring various synthetic strategies to streamline the production process while maintaining the integrity of the target molecule.

The environmental impact of chemical compounds is also a critical consideration in modern drug development. N-*Dimethylanilinesulfonyl* derivatives are known for their stability and resistance to degradation, which can pose challenges in environmental management. However, when combined with formic acid, the resulting compounds may exhibit different environmental profiles that warrant further investigation. Sustainable practices in synthesis and disposal must be considered to minimize any potential ecological risks.

The commercial viability of N-*N,N-dimethylanilinesulfonyl* derivatives depends on their ability to meet regulatory standards and demonstrate therapeutic efficacy in clinical trials. As research progresses, additional data will be required to support their use in medical applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of laboratory findings into market-ready products.

In conclusion, N-*N,N-dimethylanilinesulfonyl* ethyl derivatives represent a fascinating area of study with significant potential for pharmaceutical applications. The combination with formic acid enhances their chemical diversity and opens up new avenues for drug discovery. As our understanding of these compounds grows, so too does the likelihood of developing novel treatments for various diseases. Continued research and innovation in this field will undoubtedly yield valuable contributions to human health and well-being.